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Compound of Interest

Compound Name: Myricetin-3-O-rutinoside

Cat. No.: B15587177 Get Quote

A note on the available research: Scientific literature detailing the synergistic effects of

Myricetin-3-O-rutinoside is currently limited. The majority of existing research focuses on its

aglycone form, myricetin. This guide provides a comprehensive overview of the documented

synergistic activities of myricetin with various compounds, offering valuable insights for

researchers in drug development and related fields. The findings presented for myricetin may

suggest potential avenues of investigation for its glycoside derivatives, including Myricetin-3-
O-rutinoside.

Synergistic Antibacterial Effects of Myricetin
Myricetin has been shown to enhance the efficacy of several antibiotics against various

bacterial strains, including those with developed resistance. This synergy often involves

mechanisms such as the disruption of bacterial biofilms and the inhibition of key signaling

pathways.

Myricetin and Antibiotics against Pseudomonas
aeruginosa
Myricetin exhibits significant synergistic activity with antibiotics like azithromycin, ciprofloxacin,

and cefdinir against Pseudomonas aeruginosa. This is partly attributed to its ability to interfere

with the c-di-GMP signaling pathway, which is crucial for biofilm formation.[1][2]
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Quantitative Data Summary:

Combination
Bacterial
Strain

Key
Synergistic
Outcome

Fold
Reduction in
MIC of
Antibiotic

Reference

Myricetin +

Azithromycin

P. aeruginosa

ATCC 9027

Increased

inhibition zone,

Reduced c-di-

GMP synthesis

2 to 16-fold [1][2]

Myricetin +

Ciprofloxacin

P. aeruginosa

ATCC 9027

Increased

inhibition zone,

Reduced c-di-

GMP synthesis

2 to 16-fold [1][2]

Myricetin +

Cefdinir

P. aeruginosa

ATCC 9027

Increased

inhibition zone,

Reduced c-di-

GMP synthesis

2 to 16-fold [1][2]

Experimental Protocols:

Checkerboard Microdilution Assay: To determine the Fractional Inhibitory Concentration

Index (FICI), various concentrations of myricetin and antibiotics were combined in a 96-well

plate containing a standardized bacterial suspension. The plate was incubated at 37°C for

18-24 hours, and the MIC of each compound alone and in combination was determined by

observing the lowest concentration that inhibits visible bacterial growth. The FICI was

calculated using the formula: FICI = (MIC of drug A in combination / MIC of drug A alone) +

(MIC of drug B in combination / MIC of drug B alone). A FICI of ≤ 0.5 indicates synergy.[1][3]

Time-Kill Curve Assay: Bacterial cultures in their exponential growth phase were treated with

myricetin and an antibiotic, both individually and in combination, at concentrations of 1/4 of

their respective MICs. Aliquots were taken at various time points (e.g., 0, 2, 4, 6, 8, 12, and

24 hours), serially diluted, and plated on agar to determine the number of viable bacteria
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(CFU/mL). A synergistic effect is defined as a ≥ 2-log10 decrease in CFU/mL by the

combination compared to the most active single agent.[2]

c-di-GMP Level Measurement: Intracellular c-di-GMP levels in P. aeruginosa were quantified

using a commercially available ELISA kit according to the manufacturer's instructions after

treatment with myricetin and antibiotics.[1]
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Caption: Myricetin's synergistic mechanism with antibiotics against P. aeruginosa.

Myricetin and Antibiotics against Helicobacter pylori
Myricetin has been shown to potentiate the activity of amoxicillin, clarithromycin, tetracycline,

metronidazole, and levofloxacin against H. pylori. A key mechanism is the inhibition of the

morphological transformation of the bacteria from a spiral to a coccoid form, which is

associated with antibiotic tolerance.[3]
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Combination
Bacterial
Strain

Key
Synergistic
Outcome

Fold
Reduction in
MIC of
Antibiotic

Reference

Myricetin +

Amoxicillin

H. pylori

(reference &

clinical strains)

Inhibition of

spiral-to-coccoid

transformation

4 to 16-fold [3]

Myricetin +

Clarithromycin

H. pylori

(reference &

clinical strains)

Inhibition of

spiral-to-coccoid

transformation

4 to 16-fold [3]

Myricetin +

Tetracycline

H. pylori

(reference &

clinical strains)

Inhibition of

spiral-to-coccoid

transformation

4 to 16-fold [3]

Myricetin +

Metronidazole

H. pylori

(reference &

clinical strains)

Inhibition of

spiral-to-coccoid

transformation

4 to 16-fold [3]

Myricetin +

Levofloxacin

H. pylori

(reference &

clinical strains)

Inhibition of

spiral-to-coccoid

transformation

4 to 16-fold [3]

Experimental Protocols:

Checkerboard Assay: Similar to the protocol for P. aeruginosa, this assay was used to

determine the FICI for the combination of myricetin and various antibiotics against H. pylori.

[3]

Morphological Transformation Assay:H. pylori was cultured under conditions that induce the

transformation to coccoid forms (e.g., serum starvation). The morphology of the bacteria was

observed over time using microscopy in the presence and absence of sub-inhibitory

concentrations of myricetin.[3]

Experimental Workflow Diagram:
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Caption: Workflow for assessing myricetin's synergy against H. pylori.

Synergistic Anticancer Effects of Myricetin
Myricetin has demonstrated the ability to enhance the efficacy of chemotherapeutic agents and

other natural compounds in various cancer cell lines.

Myricetin and Myricitrin in Prostate Cancer
A study on human prostate cancer PC-3 cells revealed that the combination of myricetin and

myricitrin (myricetin-3-O-rhamnoside) resulted in a strong synergistic effect, leading to a

significant decrease in cell proliferation and an increase in apoptosis.[4]
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Quantitative Data Summary:

Combination Cancer Cell Line
Key Synergistic
Outcome

Reference

Myricetin + Myricitrin
Human Prostate

Cancer (PC-3)

Decreased cell

proliferation,

Increased apoptosis

[4]

Experimental Protocols:

Cell Proliferation Assay (MTT Assay): PC-3 cells were seeded in 96-well plates and treated

with various concentrations of myricetin, myricitrin, or their combination for a specified

period. MTT solution was then added to each well, and the resulting formazan crystals were

dissolved in a solvent. The absorbance was measured at a specific wavelength to determine

the percentage of cell viability.

Apoptosis Assay (Flow Cytometry): PC-3 cells treated with the compounds were stained with

Annexin V-FITC and Propidium Iodide (PI). The percentage of apoptotic cells (Annexin V

positive) was quantified using a flow cytometer.
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Caption: Synergistic anticancer effect of myricetin and myricitrin.

Synergistic Antioxidant Effects of Myricetin
Myricetin can act synergistically with other antioxidants to protect against oxidative damage.

Myricetin and α-Tocopherol in Oil-in-Water Emulsions
In oil-in-water emulsions at neutral pH, myricetin and α-tocopherol exhibit a synergistic

antioxidant effect. Myricetin is capable of regenerating oxidized α-tocopherol, thereby

prolonging its antioxidant activity.[5][6]

Quantitative Data Summary:

Combinatio
n

System pH
Key
Synergistic
Outcome

Interaction
Index

Reference

Myricetin + α-

Tocopherol

(2:1 ratio)

Soybean oil-

in-water

emulsion

7.0

Inhibition of

lipid

hydroperoxid

e formation

3.00 [5][6]

Myricetin + α-

Tocopherol

(1:1 ratio)

Soybean oil-

in-water

emulsion

7.0

Inhibition of

lipid

hydroperoxid

e formation

3.63 [5][6]

Myricetin + α-

Tocopherol

(2:1 ratio)

Soybean oil-

in-water

emulsion

7.0

Inhibition of

hexanal

formation

2.44 [5][6]

Myricetin + α-

Tocopherol

(1:1 ratio)

Soybean oil-

in-water

emulsion

7.0

Inhibition of

hexanal

formation

3.00 [5][6]
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Preparation of Oil-in-Water Emulsions: Soybean oil-in-water emulsions were prepared by

homogenizing stripped soybean oil, an emulsifier (e.g., Tween 20), and a buffer solution at a

specific pH.

Measurement of Lipid Hydroperoxides: The formation of lipid hydroperoxides was monitored

over time by measuring the absorbance of the ferric thiocyanate complex after reaction with

the lipid hydroperoxides.

Measurement of Hexanal: The production of the secondary lipid oxidation product, hexanal,

was quantified using gas chromatography of the headspace of the emulsion samples.

Antioxidant Degradation Analysis: The concentrations of myricetin and α-tocopherol in the

emulsions were measured over time using High-Performance Liquid Chromatography

(HPLC) to determine their degradation rates.

Mechanism Diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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